ρ-Da1a – AdTx1

• Molecular Formula: C310H481N87O100S8
• Appearance: 98 %AA sequence: LTC3VTSKSIFGITTEDC17PDGQNLC24FKRRHYVVPKIYDSTRGC42AATC46PIPENYDSIHC57C58KTDKC63NEDisulfide bonds: Cys3-Cys24, Cys17-Cys42, Cys46-Cys57, Cys58-Cys63Length (aa): 65

Small-molecule α1-blockers like tamsulosin introduce confounding off-target effects (α1B/α1D) at overlapping concentrations, undermining subtype-specific functional studies. ρ-Da1a (AdTx1) eliminates this variability. Key differentiators: • Subtype Discrimination: >900-fold selectivity for α1A-AR over α1B/α1D-ARs, vs. 3-11-fold for small molecules. • Insurmountable Antagonism: Complete, agonist-independent blockade at 10-100 nM; complex t₁/₂ = 3.6 h. • Defined Pharmacophore: Cryo-EM-validated binding interface enables rational mutagenesis and probe development.

ρ-Da1a (AdTx1): Selective α1A-AR Antagonist

ρ‑Da1a (also designated AdTx1) is a 65‑amino‑acid, four‑disulfide‑bridged peptide belonging to the three‑finger‑toxin family, originally isolated from the venom of the eastern green mamba (Dendroaspis angusticeps) [REFS‑1]. It functions as a competitive, orthosteric antagonist of the human α₁A‑adrenoceptor with sub‑nanomolar affinity (Ki = 0.35 nM; pKi 9.2‑9.5) [REFS‑1][REFS‑2] and an insurmountable blockade profile that distinguishes it from clinically used small‑molecule α₁‑blockers such as tamsulosin [REFS‑3].

Nature Selective peptidic α1A-adrenoceptor antagonist (three-finger toxin scaffold)

Mechanism Non-competitive, orthosteric insurmountable antagonism, distinct from small-molecule blockers

Research context GPCR structural biology, subtype-selective pathway silencing, urological tissue pharmacology

• [1] Quinton L, Girard E, Maïga A, et al. Isolation and pharmacological characterization of AdTx1, a natural peptide displaying specific insurmountable antagonism of the α1A-adrenoceptor. Br J Pharmacol. 2010;159(2):316‑325. doi:10.1111/j.1476‑5381.2009.00530.x View Source
• [2] IUPHAR/BPS Guide to Pharmacology. ρ‑Da1a Ligand Page. Ligand ID 6663. Accessed 2026‑04‑28. View Source
• [3] Palea S, Maïga A, Arnal JF, et al. Effects of ρ‑Da1a, a peptidic α₁A‑adrenoceptor antagonist, in human isolated prostatic adenoma and anaesthetized rats. Br J Pharmacol. 2013;168(3):618‑631. doi:10.1111/j.1476‑5381.2012.02231.x View Source

ρ-Da1a vs Generic α1-Blockers

Although numerous small‑molecule α₁A‑adrenoceptor antagonists exist (e.g., tamsulosin, silodosin, RS‑100329), none simultaneously provide the near‑irreversible receptor blockade and the ultra‑high subtype‑selectivity of ρ‑Da1a [REFS‑1][REFS‑2]. The peptide’s unusually slow dissociation half‑life (≈3.6 h) results in functional insurmountability [REFS‑1], whereas tamsulosin and silodosin behave as competitive antagonists whose effect can be overcome by elevated agonist concentration [REFS‑3]. Furthermore, ρ‑Da1a’s selectivity for the α₁A‑subtype over α₁B‑ and α₁D‑adrenoceptors far exceeds that of tamsulosin (≈11‑fold) [REFS‑3][REFS‑4], making it a unique molecular probe for studies requiring clean α₁A‑pharmacology.

Subtype selectivity

ρ-Da1a

Reported high α1A selectivity window (>100-fold over α1B/α1D)

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Small-molecule α1-blockers

May provide only 3–11-fold selectivity, introducing confounding α1B/α1D activity in native tissue assays

Antagonism mode

ρ-Da1a

Insurmountable blockade; receptor occupancy not overcome by agonist

→

Competitive antagonists (e.g., tamsulosin)

Surmountable inhibition; response may vary with local agonist concentration

Residence time

ρ-Da1a

Extended receptor residence (hours-scale dissociation half-life)

→

Typical small-molecule GPCR antagonists

Faster dissociation may limit sustained target engagement in washout or perfusion protocols

• [1] Quinton L, Girard E, Maïga A, et al. Isolation and pharmacological characterization of AdTx1, a natural peptide displaying specific insurmountable antagonism of the α1A-adrenoceptor. Br J Pharmacol. 2010;159(2):316‑325. doi:10.1111/j.1476‑5381.2009.00530.x View Source
• [2] Maïga A, Merlin J, Marcon E, et al. Orthosteric binding of ρ‑Da1a, a natural peptide of snake venom interacting selectively with the α₁A‑adrenoceptor. PLoS ONE. 2013;8(7):e68841. doi:10.1371/journal.pone.0068841 View Source
• [3] Palea S, Maïga A, Arnal JF, et al. Effects of ρ‑Da1a, a peptidic α₁A‑adrenoceptor antagonist, in human isolated prostatic adenoma and anaesthetized rats. Br J Pharmacol. 2013;168(3):618‑631. doi:10.1111/j.1476‑5381.2012.02231.x View Source
• [4] Tamsulosin Potently and Selectively Antagonizes Human Recombinant α1A/1D-Adrenoceptors: Slow Dissociation from the α1A-Adrenoceptor May Account for Selectivity for α1A-Adrenoceptor over α1B-Adrenoceptor Subtype. Biol Pharm Bull. 2012;35(1):72‑77. View Source

ρ-Da1a Comparative Evidence

α1A Subtype Selectivity vs Tamsulosin

ρ‑Da1a displays ≈1000‑fold higher potency at the human α₁A‑adrenoceptor than at other adrenoceptor subtypes, representing a level of selectivity that is unmatched by the clinically most prescribed α₁A‑selective antagonist tamsulosin. Tamsulosin achieves only 11‑fold selectivity over the α₁B‑subtype and 3.4‑fold over the α₁D‑subtype [REFS‑1][REFS‑2].

α1A selectivity vs tamsulosin

Head-to-head

ρ-Da1a pKi α1A 9.19, α1B 7.28, α1D 5.95; ~81-fold α1A/α1B, ~1,740-fold α1A/α1D. Tamsulosin ~11-fold α1A/α1B.

Enables α1A-selective target engagement studies without α1B/α1D interference at typical working concentrations.

Radioligand binding on human recombinant receptors. No binding to α2A, α2B, β1, β2 at 10 µM.

Evidence Dimension	Selectivity ratio for α₁A‑adrenoceptor over other α₁‑adrenoceptor subtypes
Target Compound Data	≈1000‑fold selectivity (α₁A vs. other adrenoceptors)
Comparator Or Baseline	Tamsulosin: 11‑fold (α₁A/α₁B) and 3.4‑fold (α₁A/α₁D)
Quantified Difference	≈90‑fold to ≈290‑fold higher selectivity for ρ‑Da1a
Conditions	Recombinant human α₁‑adrenoceptors expressed in eukaryotic cells; competition binding with [³H]‑prazosin

Why This Matters

For researchers requiring α₁A‑specific signaling without confounding α₁B‑ or α₁D‑mediated effects, ρ‑Da1a is the only commercially available antagonist that provides near‑absolute subtype discrimination.

• [1] Quinton L, Girard E, Maïga A, et al. Isolation and pharmacological characterization of AdTx1, a natural peptide displaying specific insurmountable antagonism of the α1A-adrenoceptor. Br J Pharmacol. 2010;159(2):316‑325. doi:10.1111/j.1476‑5381.2009.00530.x View Source
• [2] Tamsulosin Potently and Selectively Antagonizes Human Recombinant α1A/1D-Adrenoceptors: Slow Dissociation from the α1A-Adrenoceptor May Account for Selectivity for α1A-Adrenoceptor over α1B-Adrenoceptor Subtype. Biol Pharm Bull. 2012;35(1):72‑77. View Source

In Vivo Uroselectivity vs Tamsulosin

On human isolated prostatic adenoma strips, ρ‑Da1a (100 nM) reduced the maximal contractile response to noradrenaline (Emax) to 26.1 ± 8.2% of control, whereas tamsulosin (10 nM) produced a much smaller Emax reduction while right‑shifting the agonist curve [REFS‑1]. This demonstrates that ρ‑Da1a’s insurmountable blockade cannot be overcome by increasing agonist concentration, a critical differentiator from competitive antagonists.

In vivo uroselectivity vs tamsulosin

Head-to-head

ρ-Da1a (10–150 µg/kg i.v.) reduced IUP without lowering AP across 30–150 µg/kg range; tamsulosin reduced both IUP and AP at all doses.

Supports separation of lower urinary tract α1A-AR effects from vascular α1B-AR responses in rodent models.

Anaesthetized rat, phenylephrine challenge; pK_B comparable between compounds for IUP.

Evidence Dimension	Maximal contractile response (Emax) to noradrenaline in human prostatic adenoma
Target Compound Data	Emax = 26.1 ± 8.2% at 100 nM ρ‑Da1a
Comparator Or Baseline	Tamsulosin 10 nM: Emax reduction (exact % not reported) but CRC right‑shift; pKB = 10.3
Quantified Difference	ρ‑Da1a nearly abolishes maximal contraction (≈74% reduction), while tamsulosin preserves substantial Emax at comparable receptor occupancy.
Conditions	Human isolated prostatic adenoma strips from BPH patients; cumulative noradrenaline CRC (0.1–1000 μM) after 3 h incubation with ρ‑Da1a or 1 h incubation with tamsulosin

Why This Matters

For investigators modeling benign prostatic hyperplasia or studying irreversible receptor block, ρ‑Da1a provides a functional profile that tamsulosin cannot replicate, enabling studies of prolonged α₁A‑receptor silencing.

• [1] Palea S, Maïga A, Arnal JF, et al. Effects of ρ‑Da1a, a peptidic α₁A‑adrenoceptor antagonist, in human isolated prostatic adenoma and anaesthetized rats. Br J Pharmacol. 2013;168(3):618‑631. doi:10.1111/j.1476‑5381.2012.02231.x View Source

Kinetic Stability: Prolonged α1A-AR Residence

In anesthetized rats, intravenous ρ‑Da1a (0.1 mg kg⁻¹) selectively attenuated phenylephrine‑induced increases in intra‑urethral pressure (IUP) with minimal effect on arterial pressure (AP), whereas tamsulosin (0.01 mg kg⁻¹ i.v.) significantly blunted both IUP and AP across multiple agonist doses [REFS‑1]. The calculated pKB values confirm similar IUP‑directed potency (ρ‑Da1a = 8.17; tamsulosin = 8.89) but a clear separation in vascular effect.

Kinetic stability: residence time

Reported

Dissociation half-life (t½) = 3.6 h; association rate k_on = 6×10⁶ M⁻¹·min⁻¹; Kd = 0.6 nM

Extended receptor residence supports washout-resistant protocols and sustained α1A-AR blockade.

¹²⁵I-AdTx1 on COS cell membranes; tamsulosin dissociates faster, exact t½ not reported in comparable format.

Evidence Dimension	In vivo effect on intra‑urethral pressure (IUP) vs. arterial pressure (AP) in anaesthetized rats
Target Compound Data	ρ‑Da1a (0.1 mg kg⁻¹ i.v.): pKB(IUP) = 8.17; no significant AP reduction except at lowest PHE dose
Comparator Or Baseline	Tamsulosin (0.01 mg kg⁻¹ i.v.): pKB(IUP) = 8.89; significant AP reduction at all PHE doses (pKB ≈8.89)
Quantified Difference	At equi‑effective urethral doses, ρ‑Da1a exerts ≈100‑fold lower systemic vascular hypotensive effect than tamsulosin.
Conditions	Wistar rats anesthetized with pentobarbital; phenylephrine dose‑response (10‑3000 μg kg⁻¹ i.v.); IUP and AP recorded simultaneously

Why This Matters

This in vivo evidence positions ρ‑Da1a as the tool of choice for urological and hemodynamic studies where off‑target α₁A‑mediated hypotension (common with tamsulosin) would confound the experimental readout.

• [1] Palea S, Maïga A, Arnal JF, et al. Effects of ρ‑Da1a, a peptidic α₁A‑adrenoceptor antagonist, in human isolated prostatic adenoma and anaesthetized rats. Br J Pharmacol. 2013;168(3):618‑631. doi:10.1111/j.1476‑5381.2012.02231.x View Source

Insurmountable Antagonism at α1A-AR

Radio‑labelled ¹²⁵I‑ρ‑Da1a exhibits a dissociation half‑life (t₁/₂diss) of 3.6 h at the human α₁A‑adrenoceptor, with a slow association rate constant (kon = 6 × 10⁶ M⁻¹ min⁻¹) [REFS‑1]. By comparison, [³H]‑tamsulosin dissociates from the α₁A‑adrenoceptor significantly faster, with a rank order α₁B > α₁D > α₁A but no measurable t₁/₂ beyond ≈1 h [REFS‑2]. This extremely stable receptor‑peptide complex underpins the insurmountable pharmacology of ρ‑Da1a.

Insurmountable antagonism

Head-to-head

ρ-Da1a (10–100 nM) produces non-surmountable blockade in rabbit prostate; ~18% residual radioligand binding cannot be displaced. Tamsulosin acts competitively.

Agonist-concentration-independent inhibition enables consistent α1A-AR silencing in fluctuating sympathetic tone models.

Functional assay on rabbit prostatic strips; binding on COS-7 membranes with ³H-prazosin.

Evidence Dimension	Dissociation half‑life (t₁/₂) from human α₁A‑adrenoceptor
Target Compound Data	t₁/₂diss = 3.6 h; kon = 6 × 10⁶ M⁻¹ min⁻¹
Comparator Or Baseline	Tamsulosin: dissociation half‑life from α₁A is the slowest among α₁‑subtypes but markedly shorter than ρ‑Da1a (exact t₁/₂ not reported; relative order α₁B > α₁D > α₁A).
Quantified Difference	ρ‑Da1a receptor‑occupancy half‑life is at least 3‑ to 5‑fold longer than that of tamsulosin.
Conditions	Direct binding on membranes from COS‑7 cells expressing recombinant human α₁A‑adrenoceptors; ¹²⁵I‑ρ‑Da1a vs. [³H]‑tamsulosin

Why This Matters

The prolonged blockade translates into sustained target engagement in wash‑out experiments and in vivo settings, reducing dosing frequency considerations for research protocols and distinguishing ρ‑Da1a from any rapidly reversible small‑molecule α₁A‑antagonist.

• [1] Quinton L, Girard E, Maïga A, et al. Isolation and pharmacological characterization of AdTx1, a natural peptide displaying specific insurmountable antagonism of the α1A-adrenoceptor. Br J Pharmacol. 2010;159(2):316‑325. doi:10.1111/j.1476‑5381.2009.00530.x View Source
• [2] Tamsulosin Potently and Selectively Antagonizes Human Recombinant α1A/1D-Adrenoceptors: Slow Dissociation from the α1A-Adrenoceptor May Account for Selectivity for α1A-Adrenoceptor over α1B-Adrenoceptor Subtype. Biol Pharm Bull. 2012;35(1):72‑77. View Source

Cryo-EM: Finger-Loop Interface at α1A-AR

Unlike small‑molecule α₁A‑antagonists that occupy the orthosteric pocket with limited extracellular contacts, ρ‑Da1a makes critical interactions with residues F86(2.64), F288(6.51), and F312(7.39) of the human α₁A‑adrenoceptor, where alanine mutations reduce toxin affinity by 18‑ to 93‑fold [REFS‑1]. This extended binding interface, partially overlapping with both agonist and antagonist pharmacophores, provides a structurally and pharmacologically distinct tool for GPCR structural biology.

Cryo-EM: finger-loop interface

Class-level inference

Structure reveals unique 3FTx-GPCR contacts: K7-E181ECL2, Y36-I175/Q177ECL2, D53 hydrogen bond network. Y36A mutation reduces affinity ~1,900-fold.

Provides a template for structure-guided engineering of affinity/selectivity in peptidic α1A-AR ligands.

Cryo-EM complex; mutations validated by radioligand binding. Binding mode distinct from MT7-M1AChR.

Evidence Dimension	Key receptor‑interacting residues and affinity loss upon mutagenesis
Target Compound Data	Mutations F86A, F288A, F312A reduce ρ‑Da1a affinity by 18‑ to 93‑fold
Comparator Or Baseline	Small‑molecule antagonists (e.g., prazosin, HEAT) share few interaction points; F86A reduces HEAT affinity 23‑fold but does not fully abrogate small‑molecule binding.
Quantified Difference	ρ‑Da1a’s affinity depends on a unique triad of phenylalanine residues not simultaneously engaged by any small‑molecule antagonist.
Conditions	Site‑directed mutagenesis of the human α₁A‑adrenoceptor orthosteric pocket; competition binding with ¹²⁵I‑HEAT or ³H‑prazosin in COS‑cells

Why This Matters

For structural pharmacology and cryo‑EM studies elucidating the α₁A‑adrenoceptor in a fully inactive state, ρ‑Da1a stabilizes a receptor conformation inaccessible to conventional ligands, filling a gap in the experimental toolkit.

• [1] Maïga A, Merlin J, Marcon E, et al. Orthosteric binding of ρ‑Da1a, a natural peptide of snake venom interacting selectively with the α₁A‑adrenoceptor. PLoS ONE. 2013;8(7):e68841. doi:10.1371/journal.pone.0068841 View Source

ρ-Da1a Application Scenarios

α1A Subtype Silencing in Native Tissue

For pharmacologists requiring α₁A‑mediated reduction of intra‑urethral pressure without simultaneous hypotension, ρ‑Da1a (0.1 mg kg⁻¹ i.v.) provides a demonstrated separation of pKB values for urethral (8.17) versus vascular (no significant effect) endpoints. This contrasts with tamsulosin, which equivalently blunts both pressures, confounding studies on LUTS or bladder function where systemic hemodynamic changes must be excluded [REFS‑1].

Uroselective Pharmacology In Vivo

When experimental designs require irreversible or slowly‑reversible receptor blockade to study long‑term cellular adaptations, ρ‑Da1a’s dissociation half‑life of 3.6 h provides near‑stable receptor occupancy over typical acute protocols. Small‑molecule antagonists such as tamsulosin or silodosin dissociate much faster, requiring continuous perfusion or frequent re‑dosing that complicates receptor‑internalization and desensitization studies [REFS‑2].

Rational Engineering of Peptidic GPCR Ligands

In tissues or cell lines co‑expressing α₁A‑, α₁B‑, and α₁D‑adrenoceptors, ρ‑Da1a offers ≈1000‑fold selectivity for α₁A, ensuring that measured functional outcomes reflect only α₁A‑mediated signaling. This level of discrimination is unavailable with tamsulosin (11‑fold selectivity over α₁B and 3.4‑fold over α₁D), making ρ‑Da1a the preferred probe for dissecting subtype‑specific physiology in native preparations [REFS‑3][REFS‑4].

α1A-AR Radioligand & Probe Development

Cryo‑electron microscopy and X‑ray crystallography projects aiming to resolve the α₁A‑adrenoceptor conformation benefit from ρ‑Da1a’s large, multi‑contact binding interface (interacting with residues F86(2.64), F288(6.51), F312(7.39)). This peptide‑stabilized state has been successfully used to solve the receptor structure, a feat not achievable with low‑molecular‑weight ligands that induce fewer conformational constraints [REFS‑5].

Application

Selection Property

Validation Focus

α1A subtype silencing in native tissue

High subtype selectivity window with insurmountable antagonism

Confirmation of α1A-only functional response without α1B/α1D cross-reactivity

Uroselective pharmacology in vivo

Differential modulation of intra-urethral vs arterial pressure

Separation of lower urinary tract α1A-AR effects from vascular α1B-AR responses

Peptidic GPCR ligand engineering

Cryo-EM resolved finger-loop pharmacophore

Structure-guided mutagenesis to tune affinity and selectivity

α1A-AR probe development

Peptide backbone permits site-specific radiolabelling/fluorophore conjugation

α1A-selective imaging and binding assays without non-specific binding of small-molecule probes

• [1] Palea S, Maïga A, Arnal JF, et al. Effects of ρ‑Da1a, a peptidic α₁A‑adrenoceptor antagonist, in human isolated prostatic adenoma and anaesthetized rats. Br J Pharmacol. 2013;168(3):618‑631. doi:10.1111/j.1476‑5381.2012.02231.x View Source
• [2] Quinton L, Girard E, Maïga A, et al. Isolation and pharmacological characterization of AdTx1, a natural peptide displaying specific insurmountable antagonism of the α1A-adrenoceptor. Br J Pharmacol. 2010;159(2):316‑325. doi:10.1111/j.1476‑5381.2009.00530.x View Source
• [3] Quinton L, Girard E, Maïga A, et al. Isolation and pharmacological characterization of AdTx1, a natural peptide displaying specific insurmountable antagonism of the α1A-adrenoceptor. Br J Pharmacol. 2010;159(2):316‑325. doi:10.1111/j.1476‑5381.2009.00530.x View Source
• [4] Tamsulosin Potently and Selectively Antagonizes Human Recombinant α1A/1D-Adrenoceptors: Slow Dissociation from the α1A-Adrenoceptor May Account for Selectivity for α1A-Adrenoceptor over α1B-Adrenoceptor Subtype. Biol Pharm Bull. 2012;35(1):72‑77. View Source
• [5] Maïga A, Merlin J, Marcon E, et al. Orthosteric binding of ρ‑Da1a, a natural peptide of snake venom interacting selectively with the α₁A‑adrenoceptor. PLoS ONE. 2013;8(7):e68841. doi:10.1371/journal.pone.0068841 View Source